Cas no 2158150-77-5 (2-(1-amino-2,4,4-trimethylcyclopentyl)acetamide)

• Product Name: 2-(1-amino-2,4,4-trimethylcyclopentyl)acetamide
• CAS No: 2158150-77-5
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6540910
• PubChem ID: 165533230
• Update Time: 2025-07-18

2-(1-amino-2,4,4-trimethylcyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,4,4-trimethylcyclopentyl)acetamide
• 2158150-77-5
• EN300-1286608

• Inchi： 1S/C10H20N2O/c1-7-4-9(2,3)6-10(7,12)5-8(11)13/h7H,4-6,12H2,1-3H3,(H2,11,13)
• InChI Key： XSLHCKSOBPSWFR-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC(C)(C)CC1C)N)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-(1-amino-2,4,4-trimethylcyclopentyl)acetamide

Comprehensive Introduction to 2-(1-amino-2,4,4-trimethylcyclopentyl)acetamide (CAS No. 2158150-77-5)

In the realm of organic chemistry and pharmaceutical research, 2-(1-amino-2,4,4-trimethylcyclopentyl)acetamide (CAS No. 2158150-77-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopentyl backbone and acetamide functional group, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula, C₁₀H₂₀N₂O, reflects a balanced hydrophobicity and polarity, making it a candidate for drug discovery and material science applications.

The 2-(1-amino-2,4,4-trimethylcyclopentyl)acetamide structure features a sterically hindered cyclopentane ring, which influences its reactivity and interaction with biological targets. This attribute aligns with current trends in medicinal chemistry, where researchers prioritize compounds with enhanced metabolic stability and target selectivity. As the pharmaceutical industry shifts toward personalized medicine, molecules like 2158150-77-5 are being evaluated for their potential in small-molecule therapeutics and enzyme modulation.

One of the most searched questions in AI-driven platforms is: "What are the applications of cyclopentyl-based acetamides in drug development?" This compound’s rigid ring system and hydrogen-bonding capacity make it a versatile scaffold for designing kinase inhibitors or GPCR modulators. Recent studies highlight its relevance in neurodegenerative disease research, where similar structures show promise in targeting protein misfolding. Additionally, its low molecular weight and favorable logP values align with Lipinski’s Rule of Five, a key criterion in oral drug bioavailability optimization.

From a synthetic chemistry perspective, CAS No. 2158150-77-5 exemplifies advancements in stereoselective synthesis. The 1-amino-2,4,4-trimethyl substitution pattern poses challenges in asymmetric catalysis, a hot topic in green chemistry forums. Researchers are exploring enantioselective routes to access this scaffold efficiently, leveraging organocatalysts or transition-metal complexes. Such methodologies resonate with the growing demand for sustainable synthetic protocols, a frequently searched term in academic databases.

In material science, the acetamide moiety of this compound offers potential for hydrogen-bonded networks, relevant to supramolecular chemistry and crystal engineering. Its thermal stability and solubility profile are being investigated for polymeric additives or coating materials, addressing industrial needs for high-performance composites. This dual applicability in pharma and materials science underscores its interdisciplinary value.

Environmental and safety profiles are critical concerns for modern chemists. While 2-(1-amino-2,4,4-trimethylcyclopentyl)acetamide is not classified as hazardous, its biodegradability and ecotoxicology data are under scrutiny, reflecting the broader trend of green chemistry metrics in peer-reviewed literature. Regulatory-compliant handling protocols are recommended to ensure workplace safety during research.

In summary, 2158150-77-5 represents a compelling case study in structure-activity relationship (SAR) optimization and multi-disciplinary utility. Its relevance to drug discovery, catalysis, and material design positions it as a molecule of enduring interest, answering frequent queries about innovative chemical entities in AI-powered search engines and academic discourse.